Cas no 640767-75-5 (4-methyl-2-propoxyaniline)

• Product Name: 4-methyl-2-propoxyaniline
• CAS No: 640767-75-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD08688376
• CID: 1022713
• PubChem ID: 24698653
• Update Time: 2025-06-08

4-methyl-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-2-propoxy- (9CI)
• 4-METHYL-2-PROPOXYANILINE HYDROCHLORIDE
• AC1Q2YBQ
• AG-G-40027
• CTK5C0644
• MolPort-003-992-196
• STL199558
• SureCN1341908
• 4-methyl-2-propoxy-aniline
• VMVPRSFHXUPUEM-UHFFFAOYSA-N
• BBL019268
• EN300-45574
• 4-methyl-2-propoxyaniline
• Z295458030
• SCHEMBL1341908
• MFCD08688376
• 640767-75-5
• DTXSID00640824
• AKOS000180693
• 4-methyl-2-propoxyaniline, AldrichCPR

• MDL： MFCD08688376
• Inchi： 1S/C10H15NO/c1-3-6-12-10-7-8(2)4-5-9(10)11/h4-5,7H,3,6,11H2,1-2H3
• InChI Key： VMVPRSFHXUPUEM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1N)CCC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-methyl-2-propoxyaniline

Chemical Profile of 4-methyl-2-propoxyaniline (CAS No: 640767-75-5)

4-methyl-2-propoxyaniline, identified by its Chemical Abstracts Service (CAS) number 640767-75-5, is a significant organic compound that has garnered attention in the field of pharmaceutical and fine chemical synthesis. This compound belongs to the class of aromatic amines, characterized by its molecular structure that includes a benzene ring substituted with a methyl group at the fourth position and an isopropoxy group at the second position. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 4-methyl-2-propoxyaniline is C₉H₁₃N, reflecting its composition of nine carbon atoms, thirteen hydrogen atoms, and one nitrogen atom. The compound exhibits a molecular weight of approximately 135.21 g/mol, which is calculated based on the atomic weights of its constituent elements. Its physical state at room temperature is typically solid, with a melting point that falls within a specific range depending on purity and environmental conditions.

In recent years, 4-methyl-2-propoxyaniline has been extensively studied for its potential applications in pharmaceutical research. Its structural features make it a versatile building block for synthesizing more complex molecules. For instance, the amine functional group can undergo various chemical reactions such as nucleophilic substitution, condensation, or coupling reactions, enabling the formation of diverse pharmacophores. These pharmacophores are essential in drug design, where specific arrangements of atoms contribute to biological activity and therapeutic efficacy.

One of the most compelling aspects of 4-methyl-2-propoxyaniline is its role in the development of novel therapeutic agents. Researchers have leveraged its chemical framework to explore derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. For example, recent studies have demonstrated that modifications to the aromatic ring or the attached functional groups can enhance binding affinity to biological targets, thereby improving drug potency and selectivity. Such findings underscore the importance of 4-methyl-2-propoxyaniline as a precursor in medicinal chemistry.

The synthesis of 4-methyl-2-propoxyaniline typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route includes the methylation of an aniline derivative followed by propyl ether formation. Advanced catalytic methods have also been employed to improve yield and purity, reducing environmental impact and operational costs. These advancements align with global trends toward greener chemistry, emphasizing sustainable practices in industrial production.

From an industrial perspective, 4-methyl-2-propoxyaniline finds applications beyond pharmaceuticals. It serves as an intermediate in the manufacture of dyes, pigments, and specialty polymers. The compound's ability to impart color or modify polymer properties makes it indispensable in these industries. Furthermore, its stability under various conditions ensures consistent performance in end products, reinforcing its commercial viability.

The safety profile of 4-methyl-2-propoxyaniline is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to prevent exposure during synthesis or use. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to minimize health risks. Additionally, storage conditions should be controlled to prevent degradation or unintended reactions.

In conclusion,4-methyl-2-propoxyaniline (CAS No: 640767-75-5) represents a compound of considerable interest in both academic research and industrial applications. Its unique structural attributes enable diverse synthetic possibilities, particularly in pharmaceutical development where it acts as a key intermediate for novel drug candidates. As research continues to uncover new methodologies for its synthesis and utilization,4-methyl-2-propoxyaniline is poised to remain a cornerstone in organic chemistry and related disciplines.